Cas no 1246828-97-6 ((2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde)

(2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde is a chiral benzodioxine derivative featuring a dichlorophenylmethoxy substituent and an aldehyde functional group. Its stereospecific (S)-configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical research. The compound's rigid benzodioxine scaffold enhances stability, while the aldehyde group offers reactivity for further derivatization, such as condensation or reduction reactions. The 3,4-dichlorophenyl moiety may contribute to lipophilicity, potentially improving membrane permeability in bioactive applications. This structurally complex intermediate is suitable for developing targeted small molecules, particularly in medicinal chemistry, where its defined chirality and functional versatility are advantageous. High-purity grades are recommended for reproducible results in synthetic workflows.
(2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde structure
1246828-97-6 structure
Product Name:(2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
CAS No:1246828-97-6
MF:C22H16Cl2O4
MW:415.266044616699
CID:4691060
Update Time:2025-09-26

(2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(4-((3,4-dichlorobenzyl)oxy)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
    • BUDRXDXIUACVTR-JOCHJYFZSA-N
    • (s)-2-[4-(3,4-dichloro-benzyloxy)-phenyl]-2,3-dihydro-benzo[1,4]dioxine-6-carbaldehyde
    • (2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
    • Inchi: 1S/C22H16Cl2O4/c23-18-7-1-15(9-19(18)24)12-26-17-5-3-16(4-6-17)22-13-27-21-10-14(11-25)2-8-20(21)28-22/h1-11,22H,12-13H2/t22-/m1/s1
    • InChI Key: BUDRXDXIUACVTR-JOCHJYFZSA-N
    • SMILES: ClC1=C(C=CC(=C1)COC1C=CC(=CC=1)[C@H]1COC2C=C(C=O)C=CC=2O1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 511
  • Topological Polar Surface Area: 44.8

(2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XY0223-0.5g
(S)-2-(4-((3,4-dichlorobenzyl)oxy)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
1246828-97-6 95%
0.5g
$1550 2023-09-07

(2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde Related Literature

Additional information on (2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde

Comprehensive Overview of (2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS 1246828-97-6)

The compound (2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde, identified by its CAS number 1246828-97-6, is a chiral benzodioxine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a dichlorophenyl methoxy group and an aldehyde functionality, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for chiral building blocks like (2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereospecificity and functional group versatility align with the growing focus on precision medicine and personalized therapeutics. Its CAS 1246828-97-6 designation ensures traceability in regulatory and commercial contexts, a critical factor for laboratories complying with Good Manufacturing Practices (GMP).

The benzodioxine core of this molecule is particularly noteworthy, as it mimics natural product scaffolds often associated with anti-inflammatory and neuroprotective properties. Coupled with the 3,4-dichlorophenyl moiety, the compound exhibits potential interactions with central nervous system (CNS) targets, a hot topic in neuroscience research. Online searches for "benzodioxine derivatives in drug development" or "CAS 1246828-97-6 applications" reflect rising interest in its pharmacological profile.

From a synthetic chemistry perspective, the aldehyde group in (2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde offers a reactive handle for further derivatization, enabling the creation of hydrazones, oximes, or Schiff bases. This adaptability is crucial for high-throughput screening campaigns, where researchers frequently query "how to modify aldehyde-containing intermediates." The compound’s chiral purity also makes it indispensable for studying enantioselective catalysis, a trending area in green chemistry.

Analytical characterization of CAS 1246828-97-6 typically involves HPLC, NMR, and mass spectrometry to verify its structural integrity and optical purity. These methods align with industry standards for quality control (QC), addressing common search queries like "how to analyze chiral benzodioxines." Furthermore, the compound’s stability under various pH conditions is frequently investigated, as evidenced by searches for "benzodioxine aldehyde stability."

In conclusion, (2S)-2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde (CAS 1246828-97-6) represents a multifaceted tool for modern chemical research. Its intersection with drug discovery, chiral synthesis, and material science ensures sustained relevance in both academic and industrial settings. As the scientific community continues to explore its applications, this compound will likely remain a focal point in discussions about next-generation therapeutics and sustainable chemistry.

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